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Chemical Profile of Sodium Plumbate

The table below summarizes the key identifiers and physical characteristics of Sodium Plumbate (IV) as

reported in the literature [1] [2].

Property Description

IUPAC Name Disodium;dioxido(oxo)lead [1]

CAS Registry
Number

52623-79-7 [1]

Molecular Formula Na₂O₃Pb or Na₂PbO₃ [1] [2]

Molecular Weight 301.18 g/mol [1]

Physical
Description

Light yellow, fused, hygroscopic lumps or yellow powder [1]

Solubility Soluble in water (solubility gradually decreases with separation of PbO₂) [1]
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Property Description

Stability Stable under recommended storage conditions, but incompatible with strong
oxidizing agents [1]

Industrial Application Overview

Sodium plumbate solution is principally used in the sweetening of petroleum products, such as gasoline

and kerosene [3]. In this process, often referred to as the "doctor" treatment, sodium plumbate converts

disagreeable-smelling sulfur compounds and mercaptans into compounds that are odorless, thereby

improving the product's quality [3]. The solution used is commonly called "doctor solution" and consists

primarily of lead oxide, caustic soda, and water [3].

After the sweetening process, the spent solution becomes a black sludge containing oil, lead sulfide, caustic

soda, and sodium sulfide [3]. Historically, this spent material was discarded, leading to economic loss and

environmental contamination. Patents have been filed for methods to regenerate the spent sodium

plumbite solution by re-oxidizing the lead sulfide back to an active form, allowing for its reuse in the

treatment process [3].

General Applications in Chemistry

The search results indicate broader, though less specific, applications for sodium plumbate:

Oxidizing Agent: Plumbates are recognized as strong oxidizing agents [1].
Chemical Synthesis: The reagent finds applications in the organic synthesis of various derivative
compounds and is deemed suitable for industrial synthesis and research applications [1]. However,
no specific examples or protocols are provided in the searched literature.

Safety and Handling Summary

Sodium plumbate requires careful handling due to its hazardous nature [1].
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Aspect Guidance

Health Effects May cause skin irritation and/or dermatitis; harmful if swallowed or
inhaled [1].

Personal Protective
Equipment (PPE)

Use PVC or plastic gloves, safety glasses with side-shields, and
appropriate exhaust ventilation [1].

| First Aid | Inhalation: Move to fresh air, call a physician. Skin contact: Rinse immediately with plenty of

water, seek medical advice. Eye contact: Rinse immediately with plenty of water, seek medical advice [1]. | |

Environmental Hazard | May cause long-term adverse effects in the aquatic environment [1]. |

Experimental Workflow for "Doctor" Treatment

The following diagram outlines the general industrial process for using and regenerating sodium plumbate

in petroleum sweetening, based on the patent description [3].
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How to Proceed with Protocol Development

The lack of specific synthetic protocols in the available literature suggests that the use of sodium plumbate

in modern laboratory-scale organic synthesis may be limited. To proceed with your research or development

work, I suggest the following steps:

Consult Specialized Databases: Perform a targeted search in scientific databases like SciFinder,
Reaxys, or PubMed for journal articles that detail the use of sodium plumbate (CAS 52623-79-7) as
a reagent.

Explore Historical Context: Given that the industrial "doctor" treatment is a well-documented but
older process, your application might involve a novel or niche use. Reviewing older inorganic and
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organic chemistry textbooks could provide foundational reaction examples.

Prioritize Safety: Given the significant health and environmental hazards associated with this lead-
containing compound, a rigorous risk assessment is essential before any laboratory work is

undertaken [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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